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Compound of Interest

Compound Name: C6 Urea Ceramide

Cat. No.: B1640544

For researchers, scientists, and drug development professionals, the safe and effective
handling of specialized compounds like C6 Urea Ceramide is paramount. This guide provides
immediate, essential safety protocols, operational plans, and disposal procedures to ensure
laboratory safety and maintain experimental integrity.

Chemical and Physical Properties

A summary of the key quantitative data for C6é Urea Ceramide is presented below for easy

reference.
Property Value
CAS Number 486991-52-0[1][2][3][4]
Molecular Formula C2sHs0N203[1][4]
Formula Weight 426.7 g/mol [1][4]
Purity >95%1]
Formulation A crystalline solid[1][4]
Storage Temperature -20°C[1][4]
Stability > 4 years at -20°C[1]
Solubility DMF: 0.5 mg/mL[1][4]
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Personal Protective Equipment (PPE)

When handling C6 Urea Ceramide, the following personal protective equipment should be
utilized to minimize exposure and ensure personal safety.

o Eye Protection: Chemical safety goggles or glasses are mandatory to protect against
accidental splashes.

e Hand Protection: Chemical-resistant gloves, such as nitrile or latex, must be worn to prevent
skin contact.

o Body Protection: A standard laboratory coat is required to protect against contamination of
personal clothing.

o Respiratory Protection: While not generally required for small quantities handled with
adequate ventilation, a respirator may be necessary if there is a risk of aerosolization or if
working in a poorly ventilated area.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict procedural workflow is critical for the safe and effective use of Cé Urea
Ceramide in a laboratory setting.

1. Preparation and Precaution

o Before handling, ensure that the Safety Data Sheet (SDS) has been reviewed and is readily
accessible.

o Work in a well-ventilated area, preferably under a chemical fume hood.

e Ensure that an eyewash station and safety shower are easily accessible.

o Assemble all necessary materials and equipment before opening the compound container.
2. Compound Reconstitution

» Allow the vial of C6 Urea Ceramide to warm to room temperature before opening to prevent
condensation.
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Carefully weigh the desired amount of the crystalline solid.

To prepare a stock solution, dissolve the compound in a suitable solvent such as DMF. For
example, to achieve a concentration of 0.5 mg/mL, add the appropriate volume of DMF to
the weighed solid.

Cap the vial tightly and vortex briefly to ensure complete dissolution.
. Experimental Use

When using C6 Urea Ceramide in experiments, handle all solutions with care to avoid spills
and aerosol formation.

Use appropriate, calibrated pipettes for accurate measurement and transfer.

Keep the stock solution vial sealed when not in use to prevent solvent evaporation and
contamination.

. Post-Handling Procedures
After handling, thoroughly wash hands with soap and water.

Clean all contaminated surfaces and equipment with an appropriate solvent and
decontaminating solution.

Properly store the stock solution at -20°C for future use. Note that one study has indicated
C6-Urea ceramide can be unstable and lose activity after about a month.[5]
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Caption: Procedural workflow for handling C6 Urea Ceramide.
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Disposal Plan

The proper disposal of C6 Urea Ceramide and its associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance. While the Safety Data Sheet
for the related C6 Ceramide indicates it is not a hazardous substance, it is best practice to
handle urea-containing compounds and their derivatives with caution. A guide for a similar
compound, C6 NBD Phytoceramide, recommends treating it as hazardous chemical waste.[6]

Waste Segregation and Collection

e Solid Waste: Collect all solid waste contaminated with C6 Urea Ceramide, such as pipette
tips, empty vials, and gloves, in a designated and clearly labeled hazardous waste container.

[6]

e Liquid Waste: Collect all liquid waste containing C6 Urea Ceramide in a separate, sealed,
and clearly labeled hazardous waste container.[6] Do not mix with other waste streams
unless permitted by your institution's environmental health and safety (EHS) guidelines.

Disposal Procedure

o Labeling: Clearly label all waste containers with "Hazardous Waste" and specify the
contents, including "C6 Urea Ceramide" and any solvents used.

o Storage: Store the sealed waste containers in a designated, secure area away from
incompatible materials.

e Institutional Protocol: Follow your institution's specific procedures for the disposal of
chemical waste. Contact your EHS department to arrange for pickup and disposal by a
licensed waste management vendor.
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Caption: Disposal workflow for C6 Urea Ceramide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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